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Compound of Interest

Compound Name: 9-Oxononanoic acid

Cat. No.: B1198783

For laboratory personnel, including researchers, scientists, and drug development
professionals, a steadfast commitment to safety is paramount. This guide provides essential,
immediate safety and logistical information for handling 9-Oxononanoic acid, ensuring
personal safety and the integrity of your research.

Chemical Identifier:

» Name: 9-Oxononanoic Acid

« Synonyms: Azelaaldehydic Acid, Azelaic Semialdehyde

o CAS Number: 2553-17-5

Hazard Identification and Personal Protective
Equipment (PPE)

While some sources may indicate that 9-Oxononanoic acid is not classified as a hazardous
substance, other safety data sheets (SDS) classify it as harmful and an irritant.[1][2] Therefore,
a cautious approach is warranted. The primary hazards include:

e Harmful if swallowed (H302)[2]

o Causes skin irritation (H315)[2]
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o Causes serious eye irritation (H319)[2]

e May cause respiratory irritation (H335)[2]

Adherence to the following personal protective equipment (PPE) guidelines is mandatory to

minimize exposure risk.

PPE Category Specification

Rationale

_ Chemical-resistant gloves
Hand Protection o
(e.g., Nitrile or Neoprene).

To prevent direct skin contact

and irritation.[2]

Safety glasses with side

To protect eyes from splashes

Eye Protection shields or chemical safety ) -
and serious irritation.[2][3]
goggles.
] To protect skin and personal
Body Protection Laboratory coat.

clothing from contamination.

Use in a well-ventilated area. If
) ] dust or aerosols may be
Respiratory Protection
generated, use a NIOSH-

approved respirator.

To prevent respiratory tract

irritation from dust or aerosols.

[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical for maintaining the chemical's stability and ensuring a

safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[2]

Ensure adequate ventilation at all times.[2]

Wash hands thoroughly after handling.
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Storage:
o Keep the container tightly closed.[1]
e Store in a cool, dry, and well-ventilated area.

e For long-term storage, it is recommended to store in a freezer at -20°C in an inert
atmosphere.

Emergency Procedures: First Aid Measures

In the event of accidental exposure, immediate action is crucial.

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4]

o After skin contact: Immediately wash off with soap and plenty of water. If skin irritation
occurs, consult a physician.[2][4]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[2]

[4]

o After swallowing: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[4]

Disposal Plan

Dispose of 9-Oxononanoic acid and its container in accordance with all local, state, and
federal regulations. Do not allow the product to enter drains or waterways.[1] Uncleaned
packaging should be disposed of as unused product.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling 9-Oxononanoic acid
from receipt to disposal.
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Caption: Workflow for the safe handling of 9-Oxononanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oxononanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198783#personal-protective-equipment-for-
handling-9-oxononanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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